![molecular formula C16H14ClN3OS B12835891 3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride](/img/structure/B12835891.png)
3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride
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Description
3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride is a complex heterocyclic compound that contains a benzo[b]thiophene moiety fused with a pyrrolo[3,4-c]pyrazole ring system
Properties
Molecular Formula |
C16H14ClN3OS |
|---|---|
Molecular Weight |
331.8 g/mol |
IUPAC Name |
3-(1-benzothiophen-2-yl)-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazole-5-carbonyl chloride |
InChI |
InChI=1S/C16H14ClN3OS/c1-16(2)14-10(8-20(16)15(17)21)13(18-19-14)12-7-9-5-3-4-6-11(9)22-12/h3-7H,8H2,1-2H3,(H,18,19) |
InChI Key |
UECCUJFIVRYIEB-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2=C(CN1C(=O)Cl)C(=NN2)C3=CC4=CC=CC=C4S3)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride typically involves multi-step reactions starting from readily available precursors. The key steps include:
Formation of the Benzo[b]thiophene Moiety: This can be achieved through electrophilic cyclization reactions or coupling reactions.
Construction of the Pyrrolo[3,4-c]pyrazole Ring: This involves the condensation of appropriate precursors under controlled conditions.
Introduction of the Carbonylchloride Group: This step often requires the use of reagents like thionyl chloride or oxalyl chloride under anhydrous conditions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors and automated synthesis platforms to streamline the process.
Chemical Reactions Analysis
Types of Reactions
3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride can undergo various chemical reactions, including:
Oxidation: Using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Employing reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: Halogenation, nitration, and sulfonation reactions using appropriate reagents.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in acetic acid.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Chlorine gas for halogenation, concentrated nitric acid for nitration, and sulfuric acid for sulfonation.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce the corresponding alcohols or amines .
Scientific Research Applications
3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride has several scientific research applications:
Medicinal Chemistry: It is investigated for its potential as an anti-cancer, anti-inflammatory, and antimicrobial agent.
Material Science: Used in the development of organic semiconductors and light-emitting diodes (OLEDs).
Biological Studies: Explored for its antioxidant properties and ability to inhibit specific enzymes.
Mechanism of Action
The mechanism of action of 3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride involves its interaction with various molecular targets:
Comparison with Similar Compounds
Similar Compounds
Benzo[b]thiophene Derivatives: Compounds like 3-(4-aminobenzoethynyl)-2-(thiophen-2-yl)benzo[b]thiophene.
Pyrrolo[3,4-c]pyrazole Derivatives: Compounds with similar ring structures but different substituents.
Uniqueness
3-(Benzo[b]thiophen-2-yl)-6,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonylchloride is unique due to its specific combination of benzo[b]thiophene and pyrrolo[3,4-c]pyrazole rings, which confer distinct chemical and biological properties .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
